(2S)-2-Dimethylamino-N-[(3R,4S,7S)-5,8-dioxo-3-phenyl-7-phenylmethyl-2-oxa-6,9-diazabicyclo[10.2.2]h

• CAS No.: 17948-40-2
• Product Name: (2S)-2-Dimethylamino-N-[(3R,4S,7S)-5,8-dioxo-3-phenyl-7-phenylmethyl-2-oxa-6,9-diazabicyclo[10.2.2]h
• Molecular Formula: C33H38N4O4
• Molecular Weight: 554.7 g/mol
• IUPAC Name: (2S)-N-[(3R,4S,7S,10Z)-7-benzyl-5,8-dioxo-3-phenyl-2-oxa-6,9-diazabicyclo[10.2.2]hexadeca-1(14),10,12,15-tetraen-4-yl]-2-(dimethylamino)-3-methylbutanamide
• Standard InChI: InChI=1S/C33H38N4O4/c1-22(2)29(37(3)4)33(40)36-28-30(25-13-9-6-10-14-25)41-26-17-15-23(16-18-26)19-20-34-31(38)27(35-32(28)39)21-24-11-7-5-8-12-24/h5-20,22,27-30H,21H2,1-4H3,(H,34,38)(H,35,39)(H,36,40)/b20-19-/t27-,28-,29-,30+/m0/s1
• Standard InChIKey: QMQZKCJJHAIMPG-RIINEJRYSA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N[C@H]1[C@H](OC2=CC=C(C=C2)/C=C\NC(=O)[C@@H](NC1=O)CC3=CC=CC=C3)C4=CC=CC=C4)N(C)C
• SMILES: CC(C)C(C(=O)NC1C(OC2=CC=C(C=C2)C=CNC(=O)C(NC1=O)CC3=CC=CC=C3)C4=CC=CC=C4)N(C)C
• Canonical SMILES: CC(C)C(C(=O)NC1C(OC2=CC=C(C=C2)C=CNC(=O)C(NC1=O)CC3=CC=CC=C3)C4=CC=CC=C4)N(C)C
• Description: Integerressine is a cyclic peptide.
• PubChem Compound: 5281589
• Last Modified: Nov 11 2021